molecular formula C7H5BrINO2 B1613964 5-Bromo-1-iodo-2-methyl-3-nitrobenzene CAS No. 885519-15-3

5-Bromo-1-iodo-2-methyl-3-nitrobenzene

Cat. No. B1613964
CAS RN: 885519-15-3
M. Wt: 341.93 g/mol
InChI Key: DJUBNZOEBVGNEZ-UHFFFAOYSA-N
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Description

5-Bromo-1-iodo-2-methyl-3-nitrobenzene is a chemical compound with the molecular formula C7H5BrINO2. It has a molecular weight of 341.93 .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, iodo, methyl, and nitro groups . The exact positions of these substituents on the benzene ring can be determined using IUPAC nomenclature .

Mechanism of Action

The mechanism of action for reactions involving 5-Bromo-1-iodo-2-methyl-3-nitrobenzene would depend on the specific reaction conditions and the other reactants involved. In general, nitro compounds like this can participate in electrophilic aromatic substitution reactions, where the electron-rich aromatic ring attacks an electrophile .

properties

IUPAC Name

5-bromo-1-iodo-2-methyl-3-nitrobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrINO2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DJUBNZOEBVGNEZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1I)Br)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrINO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30646172
Record name 5-Bromo-1-iodo-2-methyl-3-nitrobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30646172
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

341.93 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

885519-15-3
Record name 5-Bromo-1-iodo-2-methyl-3-nitrobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30646172
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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